Cas no 1351649-00-7 (2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-phenoxyethyl)acetamide)

• Product Name: 2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-phenoxyethyl)acetamide
• CAS No: 1351649-00-7
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 6171635
• PubChem ID: 56764434
• Update Time: 2025-11-07

2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-phenoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-phenoxyethyl)acetamide
• AKOS024528911
• SR-01000926539
• 2-(5-methyl-6-oxopyrimidin-1-yl)-N-(2-phenoxyethyl)acetamide
• F6002-0215
• 1351649-00-7
• SR-01000926539-1
• 2-(5-methyl-6-oxopyrimidin-1(6H)-yl)-N-(2-phenoxyethyl)acetamide

• Inchi： 1S/C15H17N3O3/c1-12-9-16-11-18(15(12)20)10-14(19)17-7-8-21-13-5-3-2-4-6-13/h2-6,9,11H,7-8,10H2,1H3,(H,17,19)
• InChI Key： JMIKAFHHBGDOEW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCNC(CN1C=NC=C(C)C1=O)=O

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(5-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(2-phenoxyethyl)acetamide

Introduction to Compound CAS No. 1351649-00-7: 2-(5-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)-N-(2-Phenoxyethyl)Acetamide

The compound CAS No. 1351649-00-7, also known as 2-(5-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)-N-(2-Phenoxyethyl)Acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse biological activities and applications in drug design.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also ensure high purity, making it suitable for both research and industrial applications.

The molecular structure of 2-(5-Methyl-6-Oxo-1,6-Dihydropyrimidin-1-Yl)-N-(2-Phenoxyethyl)Acetamide is characterized by a pyrimidine ring system with substituents that confer unique electronic and steric properties. The presence of the phenoxy group introduces aromaticity and enhances the compound's stability, while the acetamide moiety contributes to its solubility and bioavailability.

Emerging research has highlighted the potential of this compound as a lead molecule in drug discovery. Studies have demonstrated its ability to modulate key biological targets, including enzymes and receptors implicated in various diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent in vitro experiments have shown promising results in inhibiting specific kinases involved in cell proliferation and apoptosis.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique structural features make it a candidate for use in the development of advanced materials with tailored properties, such as stimuli-responsive polymers and sensors.

The synthesis of CAS No. 1351649-00-7 involves a multi-step process that requires meticulous control over reaction conditions to achieve optimal yields. Researchers have employed strategies such as tandem reactions and enantioselective synthesis to further refine the production process, ensuring scalability for large-scale manufacturing.

Furthermore, computational chemistry tools have played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and interaction patterns with biological targets, aiding in the rational design of analogs with enhanced activity.

In conclusion, CAS No. 1351649-00-7 represents a remarkable example of how modern chemical synthesis and computational techniques can converge to create compounds with multifaceted applications. As research continues to unravel its potential, this compound is poised to make significant contributions across various scientific disciplines.